Cas no 1495939-85-9 (4-(Azetidin-3-yl)-4H-1,2,4-triazole)

4-(Azetidin-3-yl)-4H-1,2,4-triazole structure

1495939-85-9 structure

Product Name:4-(Azetidin-3-yl)-4H-1,2,4-triazole

CAS No:1495939-85-9

MF:C₅H₈N₄

MW:124.14381980896

CID:2106483

PubChem ID:66188209

Update Time:2023-08-03

4-(Azetidin-3-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 4-(3-azetidinyl)-4H-1,2,4-Triazole
- 4-(Azetidin-3-yl)-4H-1,2,4-triazole
- Inchi： 1S/C5H8N4/c1-5(2-6-1)9-3-7-8-4-9/h3-6H,1-2H2
- InChI Key： DWZJWIDNFQMBAS-UHFFFAOYSA-N
- SMILES： N1CC(C1)N1C=NN=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 95.1
Topological Polar Surface Area: 42.7

4-(Azetidin-3-yl)-4H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A243491-100mg	4-(azetidin-3-yl)-4h-1,2,4-triazole	1495939-85-9		100mg	$ 115.00	2022-06-08
TRC	A243491-500mg	4-(azetidin-3-yl)-4h-1,2,4-triazole	1495939-85-9		500mg	$ 390.00	2022-06-08
TRC	A243491-1g	4-(azetidin-3-yl)-4h-1,2,4-triazole	1495939-85-9		1g	$ 615.00	2022-06-08
Alichem	A449037923-5g	4-(Azetidin-3-yl)-4H-1,2,4-triazole	1495939-85-9	97%	5g	1,100.01 USD	2021-06-15
Chemenu	CM285892-1g	4-(Azetidin-3-yl)-4H-1,2,4-triazole	1495939-85-9	95%+	1g	$323	2023-03-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10113-10g	4-(azetidin-3-yl)-4H-1,2,4-triazole	1495939-85-9	95%	10g	$1450	2023-09-07
Enamine	EN300-1223513-0.05g	4-(azetidin-3-yl)-4H-1,2,4-triazole	1495939-85-9		0.05g	$683.0	2023-07-09
Enamine	EN300-1223513-0.1g	4-(azetidin-3-yl)-4H-1,2,4-triazole	1495939-85-9		0.1g	$715.0	2023-07-09
Enamine	EN300-1223513-0.25g	4-(azetidin-3-yl)-4H-1,2,4-triazole	1495939-85-9		0.25g	$748.0	2023-07-09
Enamine	EN300-1223513-0.5g	4-(azetidin-3-yl)-4H-1,2,4-triazole	1495939-85-9		0.5g	$781.0	2023-07-09

4-(Azetidin-3-yl)-4H-1,2,4-triazole Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439

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